![molecular formula C12H9ClN2O4S B6188382 3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid CAS No. 1040319-21-8](/img/no-structure.png)
3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid
Overview
Description
3-[(5-Chloropyridin-2-yl)sulfamoyl]benzoic acid, also known as 3-CPA, is an organic compound with a wide range of applications in the field of scientific research. It is a white, crystalline solid with a molecular weight of 269.6 g/mol and a melting point of 183-185 °C. 3-CPA is a versatile compound, with a broad range of applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid is a useful compound for scientific research, due to its versatility and broad range of applications. It has been used in a variety of studies, including studies on the effects of drugs on the body, the mechanism of action of drugs, and the biochemical and physiological effects of drugs. It has also been used in studies of enzyme kinetics, cell signaling pathways, and the regulation of gene expression.
Mechanism of Action
3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid is thought to act by inhibiting the activity of enzymes involved in the metabolism of drugs. Specifically, it has been found to inhibit the activities of cytochrome P450 enzymes, which are responsible for the metabolism of a wide range of drugs. By inhibiting the activity of these enzymes, this compound can alter the pharmacokinetics and pharmacodynamics of drugs, resulting in a change in the drug’s effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to an increase in the bioavailability of drugs. It has also been found to modulate the activity of certain neurotransmitter receptors, which can lead to changes in behavior and cognition. Furthermore, this compound has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid has several advantages for use in laboratory experiments. It is a stable compound, with a high yield and a wide range of applications. Furthermore, it is relatively inexpensive and can be easily synthesized in the laboratory. However, this compound also has some limitations. It is not water soluble, so it must be dissolved in an organic solvent before it can be used in experiments. In addition, it can be toxic if ingested, so it should be handled with care in the laboratory.
Future Directions
The potential applications of 3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid in the field of scientific research are vast, and there are many possible future directions for its use. For example, it could be used to study the effects of drugs on the body, to investigate the mechanism of action of drugs, and to explore the biochemical and physiological effects of drugs. In addition, this compound could be used to study the regulation of gene expression, to investigate the role of enzymes in metabolism, and to develop new drugs. Finally, this compound could be used to study the effects of environmental toxins on the body, to investigate the effects of aging on the body, and to develop new methods of drug delivery.
Synthesis Methods
3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid can be synthesized in a two-step process from 5-chloropyridine-2-sulfonamide and benzoic acid. The first step involves the condensation of 5-chloropyridine-2-sulfonamide and benzoic acid in the presence of an acid catalyst. This reaction produces an intermediate product, which is then reacted with a base catalyst to form this compound. The overall yield of the reaction is typically greater than 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(5-chloropyridin-2-yl)sulfamoyl]benzoic acid involves the sulfonation of 3-amino benzoic acid, followed by the coupling of the resulting sulfonic acid with 5-chloro-2-aminopyridine. The final product is obtained by the oxidation of the resulting intermediate.", "Starting Materials": [ "3-amino benzoic acid", "5-chloro-2-aminopyridine", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Sulfonation of 3-amino benzoic acid with sulfuric acid to form 3-sulfamoyl benzoic acid", "Step 2: Conversion of 3-sulfamoyl benzoic acid to its diazonium salt using sodium nitrite and hydrochloric acid", "Step 3: Coupling of the diazonium salt with 5-chloro-2-aminopyridine in the presence of sodium hydroxide to form the intermediate", "Step 4: Acidification of the intermediate with hydrochloric acid to form the final product", "Step 5: Purification of the final product by recrystallization from ethanol and water" ] } | |
CAS RN |
1040319-21-8 |
Molecular Formula |
C12H9ClN2O4S |
Molecular Weight |
312.7 |
Purity |
95 |
Origin of Product |
United States |
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